N-tert-butyl-2-(9-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetamide

• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol
• IUPAC Name: N-tert-butyl-2-(9-ethyl-5,5-dioxobenzo[c][1,2]benzothiazin-6-yl)acetamide
• InChI: InChI=1S/C20H24N2O3S/c1-5-14-10-11-17-16(12-14)15-8-6-7-9-18(15)26(24,25)22(17)13-19(23)21-20(2,3)4/h6-12H,5,13H2,1-4H3,(H,21,23)
• InChI Key: KRGJCOJEMADJEH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(S(=O)(=O)C3=CC=CC=C32)CC(=O)NC(C)(C)C

Description

2-(9-ETHYL-5,5-DIOXIDO-6H-DIBENZO[C,E][1,2]THIAZIN-6-YL)-N-(2-METHYL-2-PROPANYL)ACETAMIDE is a complex organic compound with a unique structure that includes a dibenzo[c,e][1,2]thiazine ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(9-ETHYL-5,5-DIOXIDO-6H-DIBENZO[C,E][1,2]THIAZIN-6-YL)-N-(2-METHYL-2-PROPANYL)ACETAMIDE typically involves multiple steps, starting with the preparation of the dibenzo[c,e][1,2]thiazine core. This core can be synthesized through a series of condensation reactions involving appropriate starting materials such as substituted benzene derivatives and sulfur-containing reagents.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, which allow for better control of reaction conditions and can improve the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

2-(9-ETHYL-5,5-DIOXIDO-6H-DIBENZO[C,E][1,2]THIAZIN-6-YL)-N-(2-METHYL-2-PROPANYL)ACETAMIDE can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or to convert double bonds to single bonds.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of solvents to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a sulfone derivative, while reduction could produce a thioether .

Scientific Research Applications

2-(9-ETHYL-5,5-DIOXIDO-6H-DIBENZO[C,E][1,2]THIAZIN-6-YL)-N-(2-METHYL-2-PROPANYL)ACETAMIDE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies of enzyme inhibition and protein binding.

Mechanism of Action

The mechanism of action of 2-(9-ETHYL-5,5-DIOXIDO-6H-DIBENZO[C,E][1,2]THIAZIN-6-YL)-N-(2-METHYL-2-PROPANYL)ACETAMIDE involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, which can lead to changes in cellular processes and physiological responses .

Comparison with Similar Compounds

Similar Compounds

2-(9-ETHYL-5,5-DIOXIDO-6H-DIBENZO[C,E][1,2]THIAZIN-6-YL)ACETIC ACID: This compound shares the same core structure but has a different functional group.

2-(9-ETHYL-5,5-DIOXIDO-6H-DIBENZO[C,E][1,2]THIAZIN-6-YL)-N-(2-METHYL-2-PROPANYL)AMINE: Similar structure with an amine group instead of an acetamide.

Uniqueness

The uniqueness of 2-(9-ETHYL-5,5-DIOXIDO-6H-DIBENZO[C,E][1,2]THIAZIN-6-YL)-N-(2-METHYL-2-PROPANYL)ACETAMIDE lies in its specific functional groups and their arrangement, which confer distinct chemical and biological properties. This makes it a valuable compound for research and potential therapeutic applications .